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Compound of Interest

Compound Name:
4-Amino-5-bromo-2-

chloropyrimidine

Cat. No.: B1273702 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 4-Amino-5-bromo-2-chloropyrimidine, tailored for researchers, scientists,

and professionals in drug development.

Core Chemical Properties
4-Amino-5-bromo-2-chloropyrimidine is a heterocyclic compound that serves as a crucial

intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1][2][3]

Its distinct structure, featuring amino, bromo, and chloro functional groups, makes it a versatile

building block for creating more complex molecules.[4]

Physicochemical Properties
The fundamental physicochemical properties of 4-Amino-5-bromo-2-chloropyrimidine are

summarized in the table below.
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Property Value Reference

Molecular Formula C4H3BrClN3 [5][6]

Molecular Weight 208.44 g/mol [5][6]

Appearance
Clear brown to purple liquid or

white to pale cream powder
[5][7]

Melting Point 187-188 °C [1][5]

Boiling Point 369.8 °C at 760 mmHg [5]

Density 2.0 ± 0.1 g/cm³ [5]

Solubility Slightly soluble in water [1][3][5]

Flash Point 177.5 ± 22.3 °C [5]

Refractive Index 1.660 [5]

Vapor Pressure 1.16E-05 mmHg at 25°C [5]

Spectroscopic Data
While specific spectra are not widely available for direct download, typical analytical techniques

used for the characterization of similar pyrimidine derivatives include IR and NMR

spectroscopy.[8] For 5-bromo-2-chloropyrimidine, a related compound, various spectra

including 1H NMR, ATR-IR, Raman, and MS (GC) are available.[9][10]

Synthesis and Experimental Protocols
The synthesis of 4-Amino-5-bromo-2-chloropyrimidine typically involves the reaction of 5-

bromo-2,4-dichloropyrimidine.[1][2] A general experimental workflow is outlined below.
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General Synthesis Workflow for 4-Amino-5-bromo-2-chloropyrimidine

Start: 5-bromo-2,4-dichloropyrimidine

Dissolve in NHS/Methanol

Stir at Room Temperature

Remove Solvent (Reduced Pressure)

Wash with Deionized Water

Dry in Vacuum

Product: 5-bromo-2-chloropyrimidin-4-amine

Click to download full resolution via product page

Caption: General Synthesis Workflow.

A detailed experimental protocol is as follows:
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Dissolution: Dissolve 5-bromo-2,4-dichloropyrimidine in a solvent mixture of N-

hydroxysuccinimide (NHS) and methanol (MeOH).[1][2]

Reaction: Stir the reaction mixture at room temperature.[1][2]

Solvent Removal: After the reaction is complete, remove the solvent by distillation under

reduced pressure.[1][2]

Purification: Wash the resulting solid with deionized water (H2O) and dry it in a vacuum to

obtain 5-bromo-2-chloropyrimidin-4-amine as a white solid in quantitative yield.[1][2]

Further purification can be achieved by silica gel column chromatography using an eluent such

as ethyl acetate-hexane.[1][2]

Applications in Research and Development
4-Amino-5-bromo-2-chloropyrimidine is a valuable research chemical and an important

intermediate in the synthesis of various organic compounds.[1][2]
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Caption: Key Application Areas.

Pharmaceutical Synthesis
This compound is a key intermediate in the synthesis of pharmaceuticals, particularly in the

development of kinase inhibitors and antiviral agents.[11] It is used to create pyrimidine Schiff

bases which have shown antibacterial, antioxidant, anti-inflammatory, and antifungal properties.

[1][2]

Agrochemical Innovation
In the agrochemical sector, 4-Amino-5-bromo-2-chloropyrimidine is a versatile building block

for new pesticides, herbicides, and plant growth regulators.[12] Its chemical structure allows for

derivatization into a range of potent crop protection agents.[12]

Safety and Handling
4-Amino-5-bromo-2-chloropyrimidine is classified as a substance that can cause skin and

serious eye irritation, and may cause respiratory irritation.[5][13] It is harmful if swallowed or in

contact with skin.[6][14]

Precautionary Measures
When handling this chemical, the following precautions should be taken:

Use only outdoors or in a well-ventilated area.[5][13]

Wear protective gloves, protective clothing, eye protection, and face protection.[5][13]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][13]

Wash skin thoroughly after handling.[5][13]

Storage
Store in a well-ventilated place and keep the container tightly closed.[5] Recommended storage

temperature is 2-8 °C.[14]
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This guide provides a foundational understanding of 4-Amino-5-bromo-2-chloropyrimidine.

For more detailed information, researchers should consult the specific safety data sheets and

technical documentation provided by chemical suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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